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Abstract
6-Deoxy-D-glucitol, a rare sugar alcohol derivative, represents a unique and valuable chiral

scaffold for modern drug development. By removing the C-6 primary hydroxyl group from its

parent molecule, D-glucitol (sorbitol), its physicochemical properties are subtly but significantly

altered, creating new opportunities for molecular design. This guide provides an in-depth

technical overview of 6-Deoxy-D-glucitol, covering its synthesis from commercially available

precursors, comprehensive analytical characterization, and its emerging applications in

medicinal chemistry. We present detailed, field-proven protocols and explain the scientific

rationale behind methodological choices, offering researchers and drug development

professionals a practical framework for leveraging this promising molecule.

Introduction: The Rationale for Deoxygenation
In the landscape of carbohydrate chemistry, deoxysugars and their corresponding alditols

(sugar alcohols) are of paramount importance. The selective removal of a hydroxyl group—one

of nature's most common functional groups—can profoundly impact a molecule's biological

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1216930#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


activity. This modification can increase metabolic stability by preventing phosphorylation,

enhance membrane permeability by increasing lipophilicity, and alter the hydrogen bonding

network that governs interactions with biological targets such as enzymes and transporters.

6-Deoxy-D-glucitol (also known as D-quinovitol) is the reduced form of 6-deoxy-D-glucose (D-

quinovose). While its parent alditol, D-glucitol, is a widely used excipient and sugar substitute,

6-Deoxy-D-glucitol is primarily valued as a chiral building block. Its unique stereochemical

arrangement, inherited from glucose, combined with the modified C-6 position, makes it an

attractive starting point for the synthesis of complex molecular architectures and bioactive

compounds. This guide will explore the practical aspects of working with this molecule, from its

creation in the lab to its potential deployment in therapeutic design.

Physicochemical and Structural Properties
Understanding the fundamental properties of 6-Deoxy-D-glucitol is critical for its effective use.

The molecule is a hexitol, a six-carbon sugar alcohol, with a defining methyl group at the C-6

position.[1]

Property Value Source

IUPAC Name
(2S,3R,4R,5R)-hexane-

1,2,3,4,5-pentol
PubChem[1]

Molecular Formula C₆H₁₄O₅ PubChem[1]

Molecular Weight 166.17 g/mol PubChem[1]

CAS Number 5624-40-8 PubChem[1]

Hydrogen Bond Donors 5 PubChem[1]

Hydrogen Bond Acceptors 5 PubChem[1]

XLogP3 -2.0 PubChem[1]

Natural Occurrence Reported in Cnidium monnieri PubChem[1]
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The most direct and reliable synthesis of 6-Deoxy-D-glucitol involves the chemical reduction of

its parent aldehyde, 6-deoxy-D-glucose. This transformation is a cornerstone of carbohydrate

chemistry, valued for its high yield and operational simplicity.

Diagram: Synthesis and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 6-Deoxyglucitol | C6H14O5 | CID 151266 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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